Cas no 1261920-32-4 (2-(2-Fluoro-3-trifluoromethylphenyl)isonicotinic acid)

• Product Name: 2-(2-Fluoro-3-trifluoromethylphenyl)isonicotinic acid
• CAS No: 1261920-32-4
• MF: C₁₃H₇F₄NO₂
• MW: 285.19379734993
• CID: 2763531
• PubChem ID: 53224312
• Update Time: 2025-04-21

2-(2-Fluoro-3-trifluoromethylphenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-FLUORO-3-TRIFLUOROMETHYLPHENYL)ISONICOTINIC ACID
• MFCD18318381
• 1261920-32-4
• DTXSID70688253
• 2-(2-Fluoro-3-trifluoromethylphenyl)isonicotinic acid, 95%
• 2-(2-Fluoro-3-trifluoromethylphenyl)isonicotinic acid

• Inchi： 1S/C13H7F4NO2/c14-11-8(2-1-3-9(11)13(15,16)17)10-6-7(12(19)20)4-5-18-10/h1-6H,(H,19,20)
• InChI Key： POZYCJBNSFHJAD-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)(F)F)C=CC=C1C1C=C(C(=O)O)C=CN=1

Computed Properties

• Exact Mass: 285.04129111Da
• Monoisotopic Mass: 285.04129111Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 50.2Ų